Cas no 1351591-36-0 (N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcyclopropanecarboxamide)

• Product Name: N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcyclopropanecarboxamide
• CAS No: 1351591-36-0
• MF: C₁₃H₁₇N₃O₃S₂
• MW: 327.422380208969
• CID: 6136267
• PubChem ID: 71788004
• Update Time: 2025-07-14

N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcyclopropanecarboxamide
• N-(5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)cyclopropanecarboxamide
• VU0535602-1
• 1351591-36-0
• N-(5-cyclopropylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)cyclopropanecarboxamide
• F6195-0996
• Z2736142690
• CHEMBL3439801
• AKOS024268281

• Inchi： 1S/C13H17N3O3S2/c17-12(8-1-2-8)15-13-14-10-5-6-16(7-11(10)20-13)21(18,19)9-3-4-9/h8-9H,1-7H2,(H,14,15,17)
• InChI Key： YKLHCCSEXNYLGG-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2=C(CC1)N=C(NC(C1CC1)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 327.07113376g/mol
• Monoisotopic Mass: 327.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcyclopropanecarboxamide

Professional Introduction to Compound with CAS No. 1351591-36-0 and Product Name: N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide

Compound with the CAS number 1351591-36-0 and the product name N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple fused rings and functional groups makes this molecule a promising candidate for further investigation in drug discovery and development.

The N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide structure incorporates a cyclopropane ring substituted with a sulfonyl group, which is known to enhance binding affinity and metabolic stability. The thiazole and pyridine moieties provide additional opportunities for interactions with biological targets, making this compound a versatile scaffold for medicinal chemistry. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases by targeting multiple pathways simultaneously.

In the realm of drug discovery, the 1,3-thiazole core is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. The cyclopropane moiety further contributes to the compound's unique pharmacophore by introducing rigidity and electronic properties that can modulate receptor binding. The sulfonyl group at the 5-position of the thiazole ring adds another layer of complexity, potentially influencing both solubility and bioavailability. These structural features collectively contribute to the compound's potential as a lead molecule for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide. Molecular docking studies have shown that this compound can interact with various protein targets involved in inflammatory and metabolic disorders. The cyclopropanesulfonyl group has been identified as a key pharmacophore in several drug candidates that exhibit potent anti-inflammatory properties. This suggests that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and metabolic syndrome.

The thiazolo[5,4-c]pyridine scaffold is another critical component of this molecule. It has been reported to exhibit antimicrobial and antiviral activities due to its ability to disrupt essential cellular processes. The 2-ylcyclopropanecarboxamide moiety further enhances the compound's potential by providing a site for further functionalization. This allows for the development of derivatives with improved pharmacokinetic profiles and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

Current research in medicinal chemistry emphasizes the need for innovative approaches to address emerging health challenges. The N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide compound exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. This design philosophy has led to the discovery of several lead compounds that are now undergoing preclinical evaluation. The integration of structure-based drug design with high-throughput screening techniques has accelerated the process of identifying promising candidates for further development.

The synthesis of complex molecules like N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide requires sophisticated synthetic methodologies. Recent developments in organic synthesis have enabled more efficient routes to these target molecules. Transition metal-catalyzed reactions have been particularly useful in constructing the intricate ring systems present in this compound. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

The biological evaluation of N-5-(cyclopropanesulfonyl)-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-ylcyclopropanecarboxamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cell proliferation. These effects make it a promising candidate for treating conditions such as cancer and autoimmune diseases. Additionally， preliminary animal models have shown encouraging results regarding its safety and efficacy.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structural modifications. Computational modeling will play a crucial role in guiding these efforts by predicting how changes in the molecular structure will affect biological activity。 Collaborative efforts between synthetic chemists， biologists， and computer scientists will be essential for translating these findings into tangible therapeutic benefits.

In conclusion， compound with CAS No．1351591—36—0， named N—5—( cyclop ropane sulfo nyl)— 4 H ， 5 H ， 6 H ， 7 H — 1 ， 3 thia zolo [ 5 ， 4 — c ] py ridine — 2 — ylc yclo pro pan ec arbox amide, represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features， including the presence of cyc lo pro pane ， sul fo n y l ， thi azole ， and py ridine moieties， make it a promising candidate for further investigation。 Recent studies highlight its potential as a lead molecule for treating inflammatory and metabolic disorders。 As research continues， this compound is expected to contribute significantly to the development of novel therapeutic agents。